5-(4-butoxy-3-methoxyphenyl)-4-(4-chlorobenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H25ClN2O6
• Molecular Weight: 496.9 g/mol
• IUPAC Name: (4E)-5-(4-butoxy-3-methoxyphenyl)-4-[(4-chlorophenyl)-hydroxymethylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H25ClN2O6/c1-4-5-12-34-19-11-8-17(14-20(19)33-3)23-22(24(30)16-6-9-18(27)10-7-16)25(31)26(32)29(23)21-13-15(2)35-28-21/h6-11,13-14,23,30H,4-5,12H2,1-3H3/b24-22+
• InChI Key: KOHNINSXVPULCW-ZNTNEXAZSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\O)/C(=O)C(=O)N2C4=NOC(=C4)C)OC
• SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2C4=NOC(=C4)C)OC

Description

5-(4-butoxy-3-methoxyphenyl)-4-(4-chlorobenzoyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one, commonly known as BMIPP, is a chemical compound used in scientific research. BMIPP is a synthetic molecule that has been studied for its potential applications in the field of nuclear medicine. This compound is known for its unique properties that make it a useful tool for studying the biochemical and physiological effects of various diseases.

Mechanism of Action

The mechanism of action of BMIPP is not fully understood, but it is believed to work by binding to specific receptors in the body. Once bound to these receptors, BMIPP can be used to track the metabolic activity of the cells and tissues in the body. This makes it a useful tool for studying the effects of various diseases on the body.
Biochemical and Physiological Effects:
BMIPP has been shown to have a number of biochemical and physiological effects on the body. This compound is known for its ability to bind to specific receptors in the body, which allows it to be used to track the metabolic activity of cells and tissues. BMIPP has been used in research studies to investigate the effects of various diseases on the body, including heart disease, cancer, and neurological disorders.

Advantages and Limitations for Lab Experiments

BMIPP has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of BMIPP is its ability to bind to specific receptors in the body, which makes it a useful tool for studying the biochemical and physiological effects of various diseases. However, one of the limitations of BMIPP is that it is not readily available commercially and must be synthesized in a laboratory setting.

Future Directions

There are a number of future directions for research on BMIPP. One area of research that is currently being explored is the use of BMIPP in the diagnosis and treatment of various diseases. BMIPP has been shown to be a useful tool for studying the metabolic activity of cells and tissues in the body, and it may have potential applications in the field of personalized medicine. Additionally, future research may focus on improving the synthesis method for BMIPP, making it more readily available for use in laboratory experiments.
Conclusion:
In conclusion, BMIPP is a synthetic molecule that has been studied extensively for its potential applications in scientific research. This compound is known for its ability to bind to specific receptors in the body, making it a useful tool for studying the biochemical and physiological effects of various diseases. While there are limitations to the use of BMIPP in laboratory experiments, it has a number of potential applications in the field of nuclear medicine. Future research may focus on improving the synthesis method for BMIPP and exploring its potential applications in the diagnosis and treatment of various diseases.

Synthesis Methods

BMIPP can be synthesized using a multistep process that involves the reaction of several different chemical compounds. The synthesis of BMIPP is a complex process that requires specialized knowledge and expertise in organic chemistry. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that this compound is not readily available commercially and must be synthesized in a laboratory setting.

Scientific Research Applications

BMIPP has been studied extensively for its potential applications in the field of nuclear medicine. This compound is known for its ability to bind to specific receptors in the body, making it a useful tool for studying the biochemical and physiological effects of various diseases. BMIPP has been used in research studies to investigate the metabolic activity of the heart, brain, and other organs in the body.